Cas no 73513-43-6 (Isooctyl Nitrate)

Isooctyl Nitrate Properties

Names and Identifiers

• Isooctyl Nitrate
• Nitric acid, isooctyl ester
• 6-methylheptyl nitrate
• Nitric acid,isooctylester (9CI)
• SCHEMBL1774221
• 73513-43-6
• DTXSID80994276
• Nitric acid, isooctylester (9CI)
• DB-319687
• +Expand

• InChIKey： PWONZZKXEVZFDV-UHFFFAOYSA-N
• Inchi： 1S/C8H17NO3/c1-3-5-6-8(4-2)7-12-9(10)11/h8H,3-7H2,1-2H3
• SMILES： [N+]([O-])(OCCCCCC(C)C)=O

Computed Properties

• Exact Mass: 175.12100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 86.10955
• Heavy Atom Count: 6
• Complexity: 21.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 2.79020
• PSA: 55.05000
• Boiling Point: 60.3 DEG C
• Melting Point: -153.7 DEG C

Isooctyl Nitrate Security Information

Isooctyl Nitrate Customs Data

• HS CODE：2920909090
• Customs Data：

  China Customs Code:

  2920909090

  Overview:

  2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%